Cas no 851780-59-1 (N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851780-59-1
• MF: C₁₇H₁₉N₃O₃S₂
• MW: 377.481061220169
• CID: 6261905
• PubChem ID: 2990246
• Update Time: 2025-05-30

N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• AKOS024588199
• F0621-0692
• MLS000697172
• N-[3-(2-propanoyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide
• N-{3-[1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• SMR000237694
• 851780-59-1
• HMS2523B14
• CHEMBL1728699
• N-(3-(1-propionyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• Inchi： 1S/C17H19N3O3S2/c1-3-17(21)20-15(16-8-5-9-24-16)11-14(18-20)12-6-4-7-13(10-12)19-25(2,22)23/h4-10,15,19H,3,11H2,1-2H3
• InChI Key： MQKAHDNCPBVXQT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2C=CC=C(C=2)NS(C)(=O)=O)=NN1C(CC)=O

Computed Properties

• Exact Mass: 377.08678382g/mol
• Monoisotopic Mass: 377.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851780-59-1): A Comprehensive Overview

N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851780-59-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with its unique structural features, presents a promising scaffold for the development of novel therapeutic agents. The presence of both a thiophene ring and a pyrazoline moiety in its structure makes it a valuable candidate for researchers exploring anti-inflammatory, anticancer, and antimicrobial applications.

The chemical structure of N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is characterized by a methanesulfonamide group attached to a phenyl ring, which is further linked to a 4,5-dihydro-1H-pyrazol-3-yl moiety. The thiophen-2-yl group at the 5-position of the pyrazoline ring adds to the compound's versatility, enabling interactions with various biological targets. This structural complexity is one of the reasons why researchers are keen to explore its potential in drug design.

One of the most frequently asked questions about CAS No. 851780-59-1 is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Its stability at room temperature is another advantage, allowing for easier handling and storage in laboratory settings. These properties are critical for researchers who are investigating its pharmacokinetic and pharmacodynamic profiles.

In recent years, the demand for N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has increased due to its potential applications in targeting enzymes like cyclooxygenase (COX) and phosphodiesterase (PDE). These enzymes are often implicated in inflammatory diseases and cancer, making this compound a hot topic in pharmaceutical research. The thiophene moiety, in particular, is known for its ability to enhance binding affinity to biological targets, which is why it is a common feature in many FDA-approved drugs.

Another area of interest is the synthetic route for CAS No. 851780-59-1. The compound can be synthesized via a multi-step process involving the condensation of appropriate phenylhydrazine derivatives with propanoyl groups, followed by sulfonylation. Researchers are continually optimizing these synthetic protocols to improve yield and purity, which are essential for large-scale production. The availability of high-purity N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is crucial for preclinical and clinical studies.

The market dynamics for N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide are also worth noting. With the growing emphasis on personalized medicine and targeted therapies, the demand for novel chemical entities like this compound is expected to rise. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing CAS No. 851780-59-1 for their drug discovery programs. Additionally, the compound's potential as a building block for more complex molecules adds to its commercial value.

From a regulatory perspective, N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is not classified as a hazardous material, which simplifies its procurement and handling. However, researchers are advised to follow standard laboratory safety protocols when working with this compound. Its non-toxic nature at lower concentrations makes it a safer alternative compared to other chemical entities used in similar applications.

In conclusion, N-{3-1-propanoyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851780-59-1) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the field of medicinal chemistry. As research continues to uncover new uses for this compound, its importance in drug discovery and development is only expected to grow.